4-Hexylthiophene-2-carbonitrile

• IUPAC Name: 4-hexylthiophene-2-carbonitrile
• InChI: InChI=1S/C11H15NS/c1-2-3-4-5-6-10-7-11(8-12)13-9-10/h7,9H,2-6H2,1H3
• InChI Key: LFLOKABSZNAYLC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CSC(=C1)C#N
• Molecular Formula: C11H15NS
• DSSTOX Substance ID: DTXSID30729232
• Molecular Weight: 193.31 g/mol
• CAS RN: 1224430-39-0

Description

4-Hexylthiophene-2-carbonitrile is a chemical compound with the molecular formula C11H15NS. It is a colorless to light yellow to light orange clear liquid.

Physical And Chemical Properties Analysis

4-Hexylthiophene-2-carbonitrile has a flash point of 129 °C, a specific gravity of 1.00 (20/20), and a refractive index of 1.52. It is a liquid at 20 degrees Celsius.

Scientific Research Applications

Electrolyte Additive in Lithium-Ion Batteries

Thiophene-2-carbonitrile has been studied as an electrolyte additive to enhance the cycle performance of Li-ion batteries. .

Synthetic Chemistry and Medicinal Chemistry

Thiophene derivatives, including 4-hexylthiophene-2-carbonitrile, play a crucial role in synthetic chemistry. Researchers use them as building blocks for designing novel compounds with diverse biological effects. .

Safety and Hazards

This compound is harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation and serious eye irritation.

Mechanism of Action

Target of Action

Thiophene derivatives are known to exhibit a variety of biological effects, suggesting they interact with multiple targets .

Mode of Action

Thiophene derivatives are known to participate in various chemical reactions, such as suzuki–miyaura cross-coupling . This reaction involves the formation of carbon-carbon bonds, which could potentially alter the structure and function of target molecules .

Biochemical Pathways

Given its potential involvement in suzuki–miyaura cross-coupling, it may influence pathways involving carbon-carbon bond formation .

Result of Action

Thiophene derivatives have been associated with a range of biological activities, suggesting that they may have diverse effects at the molecular and cellular levels .

Synthesis routes and methods

Procedure details

A mixture solution of 4-hexylthiophene-2-carbaldehyde (11.8 g, 60.0 mmol) and hydroxylamine hydrochloride salt (6.3 g, 90 mmol) in pyridine/ethanol (60 mL, 1/1 v/v) was stirred at 80° C. overnight. Then the solvent was removed and the residue was dissolved in chloroform (100 mL). The solution was washed with distilled water (2×50 mL) and dried over anhydrous magnesium sulphate. The solvent was removed and the viscous liquid residue was refluxed in acetic anhydride (30 mL) containing potassium acetate (0.2 g) for 3 h. Then the mixture was poured into distilled water (100 mL) and extracted with hexanes (3×50 mL). The combined organic phase was washed three times with water (50 mL), dried over anhydrous magnesium sulfate before the solvent was removed by rotary evaporation. The yellow liquid residue was purified by silica-gel column chromatography (EtOAc/hexane=7/93, v/v, Rf=0.4) to yield a clear light yellow liquid product. (9.8 g, 84.5% yield). 1H NMR (400 MHz, CDCl3) δ (ppm): 7.43 (d, 1H, J=1.4 Hz); 7.17 (d, 1H, J=1.4 Hz); 2.60 (t, 2H, J=8.0 Hz); 1.59 (m, 2H); 1.22-1.36 (m, 6H); 0.87 (m, 3H). 13C NMR (100 MHz, CDCl3): δ 144.04, 138.22, 127.41, 114.48, 109.28, 31.45, 30.18, 29.86, 28.67, 22.46, 13.96. HRMS EI calcd for C11H15S 193.0925, found 193.0915.